BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Thiorphan-d5

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Thiorphan-d5

Cat. No.: B3026101

Essential Safety and Handling Guide for
Thiorphan-d5

This document provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Thiorphan-d5. The following
procedural guidance is designed to ensure safe operational handling and disposal of this
compound in a laboratory setting. Thiorphan-d5 is the deuterated analog of Thiorphan, an
active metabolite of the antidiarrheal drug racecadotril and a potent inhibitor of the enzyme
neutral endopeptidase (NEP), also known as enkephalinase.[1][2][3]

Chemical Information:

Chemical Name: 2-[[2-[(2,3,4,5,6-pentadeuteriophenyl)methyl]-3-
sulfanylpropanoyllamino]acetic acid[4]

Synonyms: (3-mercapto-2-((phenyl-d5)methyl)propanoyl)glycine[5]

Molecular Formula: C12H10D5N0O3S

CAS Number: 2183240-70-0

While a safety data sheet from one supplier indicates that Thiorphan-d5 is not classified as a
hazardous substance according to the Globally Harmonized System (GHS), it is crucial to
handle all chemical compounds with care. This guide outlines recommended personal
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protective equipment (PPE), handling procedures, and disposal plans based on general
laboratory safety best practices for research chemicals.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is recommended to minimize exposure when handling
Thiorphan-d5.

Protection Type Specification Rationale
Hand Protection Powder-free nitrile gloves. Prevents direct dermal contact.
Chemical safety goggles or a Protects against splashes and

Eye and Face Protection ) ) )
face shield. airborne particles.

. Prevents contamination of
Dermal Protection Laboratory coat. )
personal clothing.

Not generally required under

normal handling conditions )
) o To be used as a precautionary
) ) with adequate ventilation. If ) ) )
Respiratory Protection ) ) measure if engineering
creating aerosols or handling _ o
B controls are insufficient.
large quantities, use a NIOSH-

approved respirator.

Operational Plan: Step-by-Step Handling Workflow

A systematic workflow is essential for the safe handling of Thiorphan-d5 in a laboratory
setting.
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Caption: Workflow for handling Thiorphan-d5.
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Receiving and Storage:
e Upon receipt, inspect the container for any damage.

o Store in a tightly closed container in a cool, dry, and well-ventilated area, protected from light
and moisture.

Weighing and Solution Preparation:

» Handle the solid compound in a well-ventilated area, such as a chemical fume hood, to avoid
inhalation of any airborne particles.

» When preparing solutions, add the solvent to the solid to minimize aerosolization.

Disposal Plan

Proper disposal of Thiorphan-d5 and any contaminated materials is critical to ensure
laboratory and environmental safety.

Waste Segregation and Collection:

e Solid Waste: Collect unused Thiorphan-d5 powder and any contaminated disposable
materials (e.g., weigh boats, pipette tips) in a dedicated, clearly labeled hazardous waste
container.

e Liquid Waste: Collect solutions containing Thiorphan-d5 in a separate, labeled hazardous
waste container. Do not mix with other solvent waste unless permitted by your institution's
Environmental Health and Safety (EHS) department.

» Labeling: All waste containers must be clearly labeled with the full chemical name
"Thiorphan-d5" and the appropriate hazard warnings as required by your institution.

Disposal Procedure:
o All waste containing Thiorphan-d5 should be disposed of as hazardous chemical waste.

o Follow all local, state, and federal regulations for hazardous waste disposal.
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o Contact your institution's EHS office to arrange for the pickup and disposal by a licensed
hazardous waste vendor.

e Do not dispose of Thiorphan-d5 down the drain or in regular trash.

Mechanism of Action: Enkephalinase Inhibition

Thiorphan is an inhibitor of neutral endopeptidase (NEP), also known as enkephalinase. This
enzyme is responsible for the degradation of endogenous opioid peptides called enkephalins.
By inhibiting NEP, Thiorphan prevents the breakdown of enkephalins, leading to their increased
availability and potentiation of their signaling effects.
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Caption: Thiorphan-d5 mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-thiorphan-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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